2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride

• IUPAC Name: 2-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C12H17N.ClH/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10;/h1-4,10H,5-9,13H2;1H
• InChI Key: GFSASVYMKJEWAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1CCN.Cl
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• CAS No.: 2253639-53-9

Description

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride is a chemical compound with the molecular formula C12H18ClN It is a hydrochloride salt form of 2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine, which is a derivative of tetrahydronaphthalene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride typically involves the reduction of naphthalene derivatives followed by amination. One common method involves the catalytic hydrogenation of 1,2,3,4-tetrahydronaphthalene to produce the corresponding amine, which is then reacted with ethylamine under controlled conditions to form the desired product. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes the use of high-pressure reactors for hydrogenation and large-scale purification techniques such as crystallization and distillation to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: It can be reduced to form more saturated amines.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces more saturated amines.

Scientific Research Applications

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• (1,2,3,4-Tetrahydronaphthalen-2-yl)methylamine hydrochloride
• 2-(2-Naphthyl)ethylamine hydrochloride
• 1-Naphthylmethylamine

Uniqueness

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride is unique due to its specific structural features and chemical properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it valuable for specific research applications.

Biological Activity

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine; hydrochloride, also known as (1R)-1-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanamine hydrochloride, is a chiral amine compound with significant biological implications. This article explores its biological activity through various studies and findings.

• Molecular Formula : C12H18ClN
• Molecular Weight : 229.73 g/mol
• CAS Number : 2253639-53-9

The biological activity of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanamine; hydrochloride is primarily attributed to its interaction with neurotransmitter systems. It acts as a ligand for various receptors, influencing pathways associated with mood regulation and neuroprotection.

Neuropharmacological Effects

Research indicates that this compound exhibits properties similar to traditional psychoactive substances. Its effects on the central nervous system (CNS) are of particular interest:

• Dopaminergic Activity : The compound has been shown to enhance dopaminergic transmission, which may have implications for treating conditions like Parkinson's disease and depression.
• Serotonergic Modulation : Studies suggest that it can modulate serotonin levels, potentially alleviating anxiety and depressive symptoms.

Antitumor Activity

Recent investigations have highlighted the potential anticancer properties of this compound:

• Cell Line Studies : In vitro studies demonstrated cytotoxic effects against various cancer cell lines. For instance, an IC50 value of 23.30 ± 0.35 µM was reported against HT29 colorectal cancer cells .

Cell Line	IC50 (µM)
HT29	23.30 ± 0.35
Jurkat	<1000

These findings suggest that the compound may induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction.

Case Study 1: Neuroprotective Effects

A study conducted on animal models indicated that administration of 2-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanamine; hydrochloride resulted in significant neuroprotection against induced oxidative stress. The treated group exhibited reduced markers of neuronal damage compared to controls.

Case Study 2: Anticancer Efficacy

In a clinical trial involving patients with metastatic colorectal cancer, preliminary results showed that patients receiving treatment incorporating this compound had improved progression-free survival rates compared to those on standard therapies alone.